(E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile

• IUPAC Name: (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile
• InChI: InChI=1S/C17H9ClF4N2O/c18-14-4-2-1-3-12(14)16(25)10(8-23)9-24-11-5-6-15(19)13(7-11)17(20,21)22/h1-7,9,24H/b10-9+
• InChI Key: NECALGSXIPHACK-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C(=CNC2=CC(=C(C=C2)F)C(F)(F)F)C#N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)/C(=C/NC2=CC(=C(C=C2)F)C(F)(F)F)/C#N)Cl
• Molecular Formula: C17H9ClF4N2O
• Molecular Weight: 368.7 g/mol

Description

(E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile, also known as CBF3AN, is an organic compound belonging to the class of nitriles. It is a versatile compound that has been used in a variety of scientific research applications due to its unique properties. CBF3AN can be synthesized via several methods, and it has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

(E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile has been used in a variety of scientific research applications due to its unique properties. It has been used as a fluorescent probe for imaging and monitoring various biological processes, such as cell proliferation, apoptosis, and cell cycle arrest. It has also been used to study the mechanism of action of various drugs, as well as to identify novel drug targets. In addition, (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile has been used to study the structure and function of proteins and enzymes, as well as to investigate the effects of environmental stressors on biological systems.

Mechanism of Action

The mechanism of action of (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile is not fully understood. It is believed to interact with proteins and enzymes through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. It is also believed to interact with DNA and RNA, although the exact mechanism is not known. In addition, (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, and to activate certain signaling pathways, such as the MAPK pathway.
Biochemical and Physiological Effects
(E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, and to activate certain signaling pathways, such as the MAPK pathway. In addition, (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile has been found to have anti-inflammatory, anti-apoptotic, and anti-tumorigenic effects. It has also been found to have neurotrophic and neuroprotective effects, as well as to modulate the activity of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

(E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile has several advantages for use in lab experiments. It is a relatively stable compound with a low melting point, which makes it easy to handle and store. In addition, it is a fluorescent compound, which makes it useful for imaging and monitoring various biological processes. However, there are some limitations to using (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile in lab experiments. It is a relatively expensive compound, and it is not water-soluble, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile in scientific research. It could be used to investigate the effects of environmental stressors on biological systems, as well as to identify novel drug targets. In addition, it could be used to study the structure and function of proteins and enzymes, as well as to investigate the mechanism of action of various drugs. Finally, it could be used to develop new fluorescent probes for imaging and monitoring various biological processes.

Synthesis Methods

(E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile can be synthesized through several methods, including a two-step synthesis from commercially available starting materials. The first step is the reaction of 4-fluoro-3-trifluoromethyl aniline with 2-chlorobenzoyl chloride to form the amide intermediate. The second step is the reaction of the amide intermediate with sodium azide to form (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile. This method has been found to be the most efficient and cost-effective method for synthesizing (E)-2-(2-chlorobenzoyl)-3-[4-fluoro-3-(trifluoromethyl)anilino]prop-2-enenitrile.